Cas no 2137659-14-2 (4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy-)

• Product Name: 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy-
• CAS No: 2137659-14-2
• MF: C₇H₇F₂NO₃S
• MW: 223.197187662125
• CID: 5297528
• Update Time: 2025-07-19

4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(2-methoxy-1,3-thiazol-4-yl)propanoic acid
• 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy-

• Inchi： 1S/C7H7F2NO3S/c1-13-6-10-4(3-14-6)2-7(8,9)5(11)12/h3H,2H2,1H3,(H,11,12)
• InChI Key： SUQOYZBILKYCJR-UHFFFAOYSA-N
• SMILES： S1C(=NC(=C1)CC(C(=O)O)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• XLogP3: 1.8
• Topological Polar Surface Area: 87.7

Additional information on 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy-

Introduction to 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- (CAS No. 2137659-14-2)

4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy-, identified by its Chemical Abstracts Service (CAS) number 2137659-14-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and structural versatility. The presence of fluorine and methoxy substituents in its molecular structure enhances its pharmacological potential, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- consists of a thiazole ring fused with a propanoic acid moiety, with fluorine atoms at the α positions and a methoxy group at the 2-position of the thiazole ring. This unique arrangement imparts distinct electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluorine atoms, in particular, are known to improve metabolic stability and binding affinity, while the methoxy group can modulate reactivity and solubility.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential in treating various diseases, including infectious diseases, cancer, and inflammatory disorders. The structural motif of thiazole is frequently found in natural products and pharmacologically active molecules, underscoring its importance as a pharmacophore.

The synthesis of 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- involves multi-step organic transformations that require precise control over reaction conditions. The introduction of fluorine atoms into the molecule typically requires specialized methodologies such as metal-catalyzed cross-coupling reactions or halogen exchange processes. Similarly, the methoxy group is often introduced via nucleophilic substitution reactions. The successful synthesis of this compound highlights the advancements in synthetic organic chemistry that enable the construction of complex molecular architectures.

One of the most compelling aspects of 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- is its potential as a lead compound for drug discovery. Researchers have leveraged its structural features to design derivatives with enhanced biological activity. For instance, studies have shown that modifications at the fluorine and methoxy positions can significantly alter the pharmacokinetic properties of thiazole-based compounds. This flexibility makes it an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy-. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach has led to more efficient drug development pipelines and reduced costs associated with trial-and-error experimentation.

The biological activity of 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- has been investigated in several preclinical studies. These studies have revealed promising results in terms of antimicrobial and anti-inflammatory properties. The compound's ability to interact with specific biological targets suggests its potential as an inhibitor of key enzymes or receptors involved in disease pathways. Further research is warranted to fully elucidate its mechanism of action and therapeutic efficacy.

Another area of interest is the exploration of 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- as a building block for more complex molecules. By incorporating this scaffold into larger structures, researchers can create hybrid compounds with tailored properties. Such strategies have been successful in developing novel antibiotics and antiviral agents that overcome existing resistance mechanisms.

The industrial production of 4-Thiazolepropanoic acid, α,α-difluoro-2-methoxy- also presents unique challenges due to its complex structure. Scaling up synthetic routes while maintaining high purity and yield requires careful optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these challenges and ensure reliable supply chains for research and commercial applications.

In conclusion,4-Thiazolepropanoic acid, α,α-difluoro, 2-methoxy, (CAS No. 2137659-14-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug discovery, with potential applications across multiple therapeutic areas. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play a crucial role in the development of innovative treatments for human diseases.